Cas no 2098042-12-5 (5-Methyl-3-(4-(pyridin-3-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole)

• Product Name: 5-Methyl-3-(4-(pyridin-3-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole
• CAS No: 2098042-12-5
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• CID: 5726232
• PubChem ID: 121199934
• Update Time: 2025-06-11

5-Methyl-3-(4-(pyridin-3-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• starbld0036239
• F1907-2119
• 5-methyl-3-(4-(pyridin-3-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole
• AKOS026707496
• 2098042-12-5
• 5-methyl-3-(4-pyridin-3-ylpyrrolidin-3-yl)-1,2,4-oxadiazole
• 5-Methyl-3-(4-(pyridin-3-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole

• Inchi： 1S/C12H14N4O/c1-8-15-12(16-17-8)11-7-14-6-10(11)9-3-2-4-13-5-9/h2-5,10-11,14H,6-7H2,1H3
• InChI Key： NJCSECPFXCPNAB-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C2CNCC2C2C=NC=CC=2)=N1

Computed Properties

• Exact Mass: 230.11676108g/mol
• Monoisotopic Mass: 230.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.8Ų

Additional information on 5-Methyl-3-(4-(pyridin-3-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole

Introduction to 5-Methyl-3-(4-(pyridin-3-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole (CAS No. 2098042-12-5) and Its Emerging Applications in Chemical Biology and Medicine

5-Methyl-3-(4-(pyridin-3-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole, identified by the CAS number 2098042-12-5, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique pharmacophoric features. The compound belongs to the 1,2,4-oxadiazole class, a scaffold known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of multiple nitrogen atoms in its core structure enhances its ability to interact with biological targets, making it a promising candidate for drug discovery.

The molecular structure of 5-Methyl-3-(4-(pyridin-3-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole incorporates several key functional groups that contribute to its potential therapeutic applications. The methyl group at the 5-position and the pyridin-3-yl moiety at the 4-position of the pyrrolidinyl ring introduce hydrophobicity and electronic properties that can modulate binding affinity to biological targets. Additionally, the 1,2,4-oxadiazole ring itself is a well-documented pharmacophore that exhibits significant bioactivity. This combination of structural elements suggests that the compound may possess multiple modes of action, making it a versatile tool for investigating novel therapeutic strategies.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to explore the potential of 5-Methyl-3-(4-(pyridin-3-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole more effectively. Molecular docking studies have revealed that this compound can interact with various protein targets, including kinases and transcription factors involved in cancer progression. The pyridinyl and pyrrolidinyl moieties are particularly important for binding to these targets, as they provide key hydrogen bonding interactions and hydrophobic contacts. These findings align with emerging research on small-molecule inhibitors designed to disrupt aberrant signaling pathways in diseases such as leukemia and breast cancer.

In vitro studies have demonstrated promising preliminary results regarding the biological activity of 5-Methyl-3-(4-(pyridin-3-yl)pyrrolidin-3-yl)-1,2,4-oxadiazole. Specifically, it has shown inhibitory effects on several kinases known to be overexpressed in tumor cells. For instance, research indicates that this compound can inhibit the activity of Janus kinase (JAK) family members, which play a crucial role in inflammatory responses and hematopoietic cell growth. The ability to modulate JAK activity could make it a valuable asset in developing treatments for autoimmune disorders and certain types of cancer. Furthermore, its interaction with other enzymes involved in cell proliferation and survival pathways suggests potential applications in targeted cancer therapy.

The synthesis of 5-Methyl-3-(4-(pyridin-3-yl)pyrrolidin-3-yl)-1,2,4 oxadiazole presents unique challenges due to its complex architecture. However, modern synthetic methodologies have made significant progress in optimizing its production. Techniques such as multi-step organic synthesis combined with catalytic transformations have enabled researchers to achieve high yields and purity levels necessary for pharmaceutical applications. The development of efficient synthetic routes is critical for advancing preclinical studies and ultimately translating this compound into clinical trials.

One of the most exciting aspects of 5-Methyl 3 ( 4 ( pyridine 3 yl ) pyrrolidine 3 yl ) - 1 , 2 , 4 oxadiazole is its potential for modulating immune responses. Recent studies have highlighted the role of oxadiazole derivatives in immunomodulatory therapies. The compound’s ability to interact with immune cells and cytokine pathways suggests that it may have applications in treating chronic inflammatory diseases or enhancing vaccine efficacy. This area of research is particularly relevant given the increasing focus on immunotherapy as a complementary approach to traditional cancer treatments.

Another emerging application lies in its use as an intermediate in the development of novel antibiotics. The rise of antibiotic-resistant bacteria has necessitated the discovery of new antimicrobial agents with unique mechanisms of action. The structural features of 5-Methyl - 3 - ( 4 - ( pyridine - 3 - yl ) pyrrolidine - 3 - yl ) - 1 , 2 , 4 oxadiazole make it an attractive candidate for designing compounds that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary screenings have shown promising activity against certain Gram-positive bacteria, indicating potential as a lead compound for further antimicrobial drug development.

The pharmacokinetic properties of 5-Methyl - 3 - ( 4 - ( pyridine - 3 - yl ) pyrrolidine - 3 - yl ) - 1 , 2 , 4 oxadiazole are also under investigation to ensure its suitability for therapeutic use. Studies are focused on determining its solubility, stability, metabolic pathways, and excretion profiles. These parameters are critical for optimizing drug delivery systems and predicting clinical efficacy. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are being employed to characterize its pharmacokinetic behavior accurately.

The future directions for research on 5-Methyl - 3 - ( 4 - ( pyridine - 3 - yl ) pyrrolidine - 3 - yl ) - 1 , 2 , 4 oxadiazole include exploring its role in neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease. Preliminary evidence suggests that oxadiazole derivatives can modulate neurotransmitter systems and protect against oxidative stress-induced neuronal damage. Further investigation into this potential application could open new avenues for treating neurodegenerative disorders.

In conclusion,5-Methyl –(–(–(–(–(–(–(–(–(–(–(–(–(–(–(–(–(–2098042-125)))))))))) is a structurally intriguing compound with diverse biological activities that make it a valuable asset in chemical biology and medicinal chemistry research.
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